Cas no 2034532-86-8 (3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide)

• Product Name: 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide
• CAS No: 2034532-86-8
• MF: C₁₄H₁₀Cl₂N₄OS
• MW: 353.226398944855
• CID: 5338888
• Update Time: 2025-10-28

3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
• 3,4-dichloro-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzamide
• 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

• Inchi： 1S/C14H10Cl2N4OS/c15-12-2-1-9(5-13(12)16)14(21)17-6-10-7-20(19-18-10)11-3-4-22-8-11/h1-5,7-8H,6H2,(H,17,21)
• InChI Key： KBOXDJYDFBNYOY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1=CN(C2=CSC=C2)N=N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.1
• Topological Polar Surface Area: 88

Additional information on 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

Introduction to 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS No. 2034532-86-8) and Its Emerging Applications in Chemical Biology

3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide, identified by the CAS number 2034532-86-8, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This benzamide derivative features a unique combination of substituents, including a thiophene ring linked to a 1H-1,2,3-triazole moiety, which confers distinct electronic and steric properties. The presence of chloro substituents at the 3 and 4 positions of the benzene ring further enhances its reactivity and potential for further derivatization. Such structural motifs are increasingly recognized for their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The benzamide core is a well-established pharmacophore in drug discovery, often employed in the development of therapeutic agents due to its favorable pharmacokinetic properties and ability to engage with various biological targets. The introduction of the 1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl group into the structure introduces additional layers of complexity. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The triazole ring, on the other hand, is a versatile scaffold that can enhance binding affinity through hydrogen bonding or hydrophobic interactions. Together, these components create a molecule with high potential for developing novel bioactive compounds.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically explore the biological activity of such complex molecules. Computational studies have suggested that 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide may exhibit inhibitory effects on several key enzymes implicated in cancer progression and inflammatory diseases. For instance, preliminary docking studies indicate that this compound could interact with enzymes such as proteasome subunits or kinases, which are frequently dysregulated in malignant cells. These interactions could potentially lead to the development of new therapeutic strategies targeting these pathways.

In parallel with computational investigations, experimental studies have begun to validate these hypotheses. In vitro assays have demonstrated that 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide exhibits dose-dependent inhibition of certain proteolytic enzymes associated with tumor metastasis. The mechanism by which this compound exerts its effects appears to involve modulation of the enzyme’s active site accessibility or allosteric regulation. Additionally, its structural features may contribute to selective binding compared to closely related analogs without compromising potency.

The role of heterocyclic scaffolds like thiophene and triazole in medicinal chemistry cannot be overstated. These structures not only provide stability but also introduce functional groups that can be fine-tuned for optimal biological activity. The thiophene ring’s ability to adopt multiple tautomeric forms adds another layer of complexity to its interaction with biological targets. Furthermore, the triazole moiety can serve as a bridge between different pharmacophoric units within a molecule or as an anchor point for further chemical modifications. This adaptability makes compounds like 3,4-dichloro-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide particularly valuable in designing next-generation therapeutics.

From a synthetic chemistry perspective, 2034532-86-8 presents an interesting challenge due to its intricate structure. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure regioselectivity and yield optimization. Advances in cross-coupling reactions and transition-metal catalysis have made it feasible to construct such complex molecules more efficiently than was previously possible. For example, Suzuki-Miyaura coupling has been employed to introduce the thiophene ring onto the benzamide core while maintaining functional group integrity for subsequent modifications.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as neurology and immunology. Preliminary data suggest that derivatives of CAS No 2034532 - 86 - 8 may interact with receptors or ion channels involved in neurodegenerative diseases like Alzheimer’s or Parkinson’s disease. Similarly, their anti-inflammatory properties could make them candidates for treating autoimmune disorders by modulating cytokine production or immune cell signaling pathways.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this benzamide derivative by predicting biological activity based on structural features alone. These computational tools can prioritize compounds for experimental validation based on their predicted efficacy against specific targets, saving significant time and resources in early-stage development programs.

In conclusion, 2034532 - 86 - 8 (CAS No) exemplifies how sophisticated molecular design can yield compounds with high therapeutic potential through synergistic interactions between multiple pharmacophoric units embedded within its structure, offering new avenues for therapeutic intervention across multiple disease indications.